Cas no 2229450-77-3 (tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• CAS No: 2229450-77-3
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6399584
• PubChem ID: 165826356
• Update Time: 2025-05-19

tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• EN300-1892771
• 2229450-77-3
• tert-butyl N-[1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-yl]carbamate

• Inchi： 1S/C13H24N4O2/c1-5-17-9-10(8-15-17)6-11(7-14)16-12(18)19-13(2,3)4/h8-9,11H,5-7,14H2,1-4H3,(H,16,18)
• InChI Key： DXAJGDSYHBDCIJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=NN(CC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate

Tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate (CAS No. 2229450-77-3)

Tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate (CAS No. 2229450-77-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, an amino group, and a 1-ethyl-1H-pyrazol-4-yl moiety, which collectively contribute to its chemical and biological properties.

The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal. This feature makes the compound particularly useful in multi-step synthetic processes where the protection and deprotection of functional groups are crucial. The presence of the amino group provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

The 1-ethyl-1H-pyrazol-4-yl moiety is a key structural element that imparts significant biological activity to the compound. Pyrazoles are well-known for their pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. The ethyl substitution on the pyrazole ring can enhance the lipophilicity and bioavailability of the compound, making it more suitable for drug development.

Recent studies have explored the potential of tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate has also been investigated for its potential as an anticonvulsant agent. Studies conducted in animal models have demonstrated that the compound effectively reduces seizure activity by modulating GABAergic neurotransmission. This makes it a promising candidate for the development of new anticonvulsant drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-4-y)propan-2-y)carbamate have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its use as an oral therapeutic agent. These properties are attributed to the presence of the tert-butyl and ethyl groups, which enhance lipophilicity and improve absorption in the gastrointestinal tract.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-1-amino-3-(1-Ethyl)-1H-pyrazol)-4-y)propan-)carbamate has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of tert-butyl N-)amino-)Ethl)-pyrazol)-4-y)propan-)carbamate typically involves several steps, including the formation of the amino alcohol intermediate, followed by coupling with an appropriate carbamate protecting group. The tert-butyl carbamate protecting group is often used due to its stability under various reaction conditions and ease of removal using mild acidic conditions.

In conclusion, Tert-butyl N-)amino-)Ethl)-pyrazol)-4-y)propan-)carbamate (CAS No. 2229450-)7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutic agents targeting inflammatory diseases, seizures, and other conditions. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.